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Compound of Interest

Compound Name: Levulinic Acid

Cat. No.: B116952 Get Quote

Essential Safety and Handling Guide for Levulinic
Acid
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Levulinic Acid. Adherence to

these procedures is vital for ensuring a safe laboratory environment.

Levulinic acid is a versatile organic compound used in various industrial and research

applications.[1] While it is a valuable chemical, it also presents hazards that require careful

management. It is known to be harmful if swallowed, and can cause significant skin and eye

irritation.[1][2]

Hazard Summary
The primary hazards associated with Levulinic Acid are summarized below.
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Hazard
Classification

Description GHS Pictogram Signal Word

Acute Toxicity, Oral

(Category 4)

Harmful if swallowed.

[2]
alt text Warning

Skin Irritation

(Category 2)

Causes skin irritation.

[2]
alt text Warning

Serious Eye Irritation

(Category 2)

Causes serious eye

irritation.
alt text Warning

Skin Sensitization

(Category 1)

May cause an allergic

skin reaction.
alt text Warning

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure risk. The type of equipment

must be selected based on the concentration and amount of the dangerous substance at the

specific workplace.
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Body Part Required PPE
Standards and
Specifications

Eyes/Face

Safety glasses with side-

shields or tightly fitting safety

goggles.

Must conform to appropriate

government standards such as

OSHA 29 CFR 1910.133 (US)

or EN 166 (EU).

Skin

Chemical-resistant gloves

(inspect prior to use). Lab coat

or a complete chemical-

protective suit for larger

quantities.

Use proper glove removal

technique to avoid skin

contact.

Respiratory
Required when dusts or

aerosols are generated.

For nuisance exposures, use a

P95 (US) or P1 (EU) particle

respirator. For higher

exposures, use components

tested and approved under

standards like NIOSH (US) or

CEN (EU).

Operational Plan: Safe Handling Protocol
1. Engineering Controls:

Work in a well-ventilated area. Use a chemical fume hood if dust or aerosols can be

generated.

Facilities should be equipped with an eyewash station and a safety shower.

2. Handling Procedures:

Avoid contact with skin and eyes.

Minimize dust generation and accumulation.

Wash hands and any exposed skin thoroughly after handling.
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Do not eat, drink, or smoke in areas where Levulinic Acid is handled or stored.

Keep the container tightly closed when not in use.

3. Storage:

Store in a cool, dry, and well-ventilated area.

Keep containers tightly closed.

Protect from light.

Store away from incompatible materials such as strong oxidizing agents, bases, and

reducing agents.

Emergency Procedures
First-Aid Measures
Immediate action is required in case of exposure.
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Exposure Route First-Aid Protocol

Eye Contact

Immediately rinse cautiously with plenty of water

for at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Skin Contact

Take off immediately all contaminated clothing.

Wash skin with plenty of soap and water. If skin

irritation or a rash occurs, get medical

advice/attention. Wash contaminated clothing

before reuse.

Ingestion

Rinse mouth with water. Call a POISON

CENTER or doctor/physician if you feel unwell.

Never give anything by mouth to an

unconscious person.

Inhalation

Remove person to fresh air and keep

comfortable for breathing. If breathing is difficult,

give oxygen. Get medical attention if symptoms

develop or persist.

Spill Response Protocol
In the event of a spill, follow these steps to ensure safety and proper cleanup.

Evacuate & Secure: Immediately evacuate non-essential personnel from the spill area. Limit

access to trained personnel only.

Ventilate: Ensure the area is well-ventilated.

Wear PPE: Before approaching the spill, don the appropriate PPE as specified above,

including respiratory protection.

Containment:

Prevent the spill from entering drains or waterways.
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For large spills, dike the material with an inert absorbent like sand or earth.

Cleanup:

Avoid generating dust.

Carefully sweep or scoop up the spilled solid material.

Absorb liquids with vermiculite, dry sand, or earth.

Disposal:

Place the contained waste into a suitable, closed, and labeled container for disposal.

Clean the affected surface thoroughly to remove any residual contamination.

Dispose of the waste as hazardous material in accordance with all local, regional, and

national regulations.
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Spill Occurs

1. Evacuate Area
& Secure Access

2. Ensure Adequate
Ventilation

3. Don Appropriate PPE

4. Contain Spill
(Prevent entry to drains)

5. Clean Up Spill
(Absorb/Sweep, avoid dust)

6. Place in Labeled
Container for Disposal

7. Decontaminate Area
& Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for handling a Levulinic Acid spill.

Disposal Plan
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Levulinic acid and its container must be disposed of as hazardous waste.

Disposal should be conducted in accordance with all applicable local, regional, national, and

international regulations.

Do not allow the product to enter drains, surface water, or ground water systems.

Contaminated packaging should be treated as the product itself.

Physical and Chemical Data
This table summarizes key quantitative safety data for Levulinic Acid.

Parameter Value Reference

Acute Toxicity: Oral LD50 (Rat) 1850 mg/kg

Acute Toxicity: Dermal LD50

(Rabbit)
> 5000 mg/kg

Flash Point > 93.3 °C (> 200.0 °F)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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